Cas no 111904-09-7 (4-ethyl-4-(nitromethyl)hexan-2-one)
111904-09-7 structure
Product Name:4-ethyl-4-(nitromethyl)hexan-2-one
CAS No:111904-09-7
MF:C9H17NO3
MW:187.236182928085
CID:2607563
PubChem ID:71335854
Update Time:2025-04-21
4-ethyl-4-(nitromethyl)hexan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-4-(nitromethyl)hexan-2-one
- DTXSID20763746
- 111904-09-7
-
- Inchi: 1S/C9H17NO3/c1-4-9(5-2,6-8(3)11)7-10(12)13/h4-7H2,1-3H3
- InChI Key: CWIZWCQRUSKQIB-UHFFFAOYSA-N
- SMILES: O=C(C)CC(C[N+](=O)[O-])(CC)CC
Computed Properties
- Exact Mass: 187.12084340Da
- Monoisotopic Mass: 187.12084340Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 62.9Ų
4-ethyl-4-(nitromethyl)hexan-2-one Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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